molecular formula C7H9IN2 B8747161 1-(Cyclopropylmethyl)-4-iodo-1H-imidazole

1-(Cyclopropylmethyl)-4-iodo-1H-imidazole

Cat. No. B8747161
M. Wt: 248.06 g/mol
InChI Key: AZZZORPJFUMWSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Cyclopropylmethyl)-4-iodo-1H-imidazole is a useful research compound. Its molecular formula is C7H9IN2 and its molecular weight is 248.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(Cyclopropylmethyl)-4-iodo-1H-imidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Cyclopropylmethyl)-4-iodo-1H-imidazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(Cyclopropylmethyl)-4-iodo-1H-imidazole

Molecular Formula

C7H9IN2

Molecular Weight

248.06 g/mol

IUPAC Name

1-(cyclopropylmethyl)-4-iodoimidazole

InChI

InChI=1S/C7H9IN2/c8-7-4-10(5-9-7)3-6-1-2-6/h4-6H,1-3H2

InChI Key

AZZZORPJFUMWSX-UHFFFAOYSA-N

Canonical SMILES

C1CC1CN2C=C(N=C2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-iodo-1H-imidazole (800 mg, 4.12 mmol) in DMF (50 mL) was added cesium carbonate (5.37 g, 16.5 mmol) and (bromomethyl)cyclopropane (1.6 mL, 16.5 mmol). The reaction mixture was stirred at room temperature for 3 h then concentrated under reduced pressure. The residue was dissolved in EtOAc and washed sequentially with water, sat'd LiCl and sat'd NaCl. The organic layer was dried over MgSO4 and concentrated. The residue was purified by silica gel chromatography (50% to 100% EtOAc/heptane) to isolate first 590 mg (58%) of 1-cyclopropylmethyl-4-iodo-1H-imidazole as a pale yellow oil followed by 227 mg (22%) of 1-cyclopropylmethyl-5-iodo-1H-imidazole as a pale yellow oil.
Quantity
800 mg
Type
reactant
Reaction Step One
Quantity
5.37 g
Type
reactant
Reaction Step One
Quantity
1.6 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One

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